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Compound of Interest

Compound Name: 2-(2-Methoxyphenoxy)ethanol
CAS No.: 18181-71-0
Cat. No.: B092500
Get Quote
. J

Executive Summary & Compound Identity

2-(2-Methoxyphenoxy)ethanol, commonly known as Guaifenesin, is a glyceryl ether used
primarily as an expectorant. Its solubility behavior is critical for the development of immediate-
release syrups and extended-release matrix tablets. The molecule possesses a distinct
amphiphilic character: a lipophilic aromatic ring (guaiacol moiety) and a hydrophilic glycerol
side chain. This dual nature dictates its differential solubility across polar and non-polar
solvents.

IUPAC Name: 3-(2-Methoxyphenoxy)propane-1,2-diol[1]

CAS Number: 93-14-1[1][2]

Molecular Weight: 198.22 g/mol [1][2][3]

Melting Point: 78°C — 82°C

LogP: ~0.98 (indicating moderate lipophilicity)

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b092500#bc-rfq
https://www.benchchem.com/product/b092500/docs?utm_src=pdf-body#solubility-profile-of-2-2-methoxyphenoxy-ethanol-a-technical-guide
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Guaifenesin.pdf
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Guaifenesin.pdf
https://pure.mpg.de/rest/items/item_3346076_6/component/file_3349140/content
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Guaifenesin.pdf
https://pure.mpg.de/rest/items/item_3346076_6/component/file_3349140/content
https://www.jetir.org/papers/JETIR1907U57.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Quantitative Solubility Profile

The following data aggregates solubility limits from pharmacopeial standards (USP/JP) and

experimental literature. Solubility is highly temperature-dependent, particularly in aqueous

media where the compound exhibits a sharp increase in solubility near its melting point.

Solubility .
T . o Thermodynamic
Solvent Classification Approximate Limit .
Driver
(USP/JP)
High dielectric
compatibility; H-
Ethanol (95%) Freely Soluble > 100 mg/mL (1:10) ) )
bonding with
hydroxyls.
Solvation of the diol
Propylene Glycol Soluble ~ 67 mg/mL (1:15) chain; viscosity
effects.
Interaction with the
Chloroform Soluble High (Specifics vary) aromatic ether moiety.
[4]
Limited by the
) 14 — 20 mg/mL (1:60 hydrophobic aromatic
Water Sparingly Soluble ] )
to 1:70) ring despite H-
bonding.
Competitive H-
) bonding; high
Glycerin Soluble ~ 20 mg/mL (1:50) ) o
viscosity limits
diffusion.
Pi-pi interactions with
Benzene Moderately Soluble Moderate o
the aromatic ring.
o Lack of polar
Petroleum Ether Insoluble Negligible ) ] ]
interaction sites.
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Critical Insight: While "sparingly soluble" in water at room temperature, Guaifenesin's aqueous
solubility is endothermic. It increases significantly with temperature, a property often exploited in

"hot-melt” granulation or supersaturated syrup formulations.

Thermodynamic & Mechanistic Analysis

The solubility of Guaifenesin is governed by the balance between the crystal lattice energy
(breaking solute-solute bonds) and the solvation energy (forming solute-solvent bonds).

Molecular Interactions

» Hydrophilic Domain: The 1,2-propanediol tail acts as a hydrogen bond donor and acceptor.
This drives solubility in protic solvents like ethanol and water.

 Lipophilic Domain: The 2-methoxyphenoxy ring provides significant hydrophobic character. In
water, the "hydrophobic effect" forces water molecules to order around this ring, reducing
entropy and limiting solubility (negative

).

e Solvent Matching: Ethanol and Propylene Glycol act as "co-solvents” because they can
interact favorably with both the aromatic ring (dispersion forces) and the diol tail (hydrogen
bonding), bridging the polarity gap.

Hansen Solubility Parameters (HSP)

Theoretical prediction of miscibility can be estimated using HSP values. Guaifenesin has high
polarity (

) and hydrogen bonding (
) components.

e Prediction: Solvents with
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values close to Guaifenesin (approx.

) will show maximum solubility. This explains the high solubility in short-chain alcohols
compared to non-polar hydrocarbons.

Experimental Protocols

To ensure data integrity, solubility should be determined using a validated Shake-Flask Method
coupled with HPLC quantification.

Protocol: Equilibrium Solubility Determination

Objective: Accurately determine the saturation solubility of Guaifenesin in a target solvent at a

specific temperature.

Reagents:

o Guaifenesin (Reference Standard, >99.8% purity)[2]

o Target Solvent (e.g., Water, Ethanol, Buffer pH 6.8)

e 0.45 um PTFE Syringe Filters (hydrophilic/hydrophobic compatible)

Workflow Diagram:
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Figure 1: Standard Shake-Flask Solubility Determination Workflow.

Analytical Method (HPLC-UV)

Quantification must be specific to avoid interference from degradation products.
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e Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 pum).
e Mobile Phase: Phosphate Buffer (pH 5.0) : Acetonitrile (70:30 v/v).

o Note: Adjust ratio based on column retention; Guaifenesin typically elutes early due to
polarity.

e Flow Rate: 1.0 mL/min.
o Detection: UV Absorbance at 273 nm (Max absorption of the phenoxy ring).
* Injection Volume: 10-20 pL.
 Validation: Linearity (
), Precision (RSD < 2%).

Formulation Implications
Cosolvency in Syrups

Formulating high-concentration syrups (e.g., 100 mg/5 mL) solely in water is difficult due to the
~20 mg/mL solubility limit.

o Strategy: Use a ternary system of Water / Ethanol / Propylene Glycol.

e Mechanism: The cosolvents reduce the dielectric constant of the bulk solvent, making it more
favorable for the hydrophobic phenoxy ring.

Extended Release (Matrix Tablets)

In hydrophilic matrices (e.g., HPMC), Guaifenesin's high solubility in gastric fluid (compared to
insoluble drugs) leads to rapid initial release ("burst effect").

» Mitigation: High viscosity polymer grades (HPMC K100M) are required to form a robust gel
barrier quickly, retarding the diffusion of the dissolved drug.

Dissolution Logic
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Figure 2: Thermodynamic mechanism of Guaifenesin dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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